Cas no 17149-26-7 (Piperazine,1,4-bis(propoxyacetyl)- (8CI))

• Product Name: Piperazine,1,4-bis(propoxyacetyl)- (8CI)
• CAS No: 17149-26-7
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 170251
• PubChem ID: 204975
• Update Time: 2025-04-19

Piperazine,1,4-bis(propoxyacetyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine,1,4-bis(propoxyacetyl)- (8CI)
• 1,4-Bis(propoxyacetyl)piperazine
• 2-propoxy-1-[4-(2-propoxyacetyl)piperazin-1-yl]ethanone
• 17149-26-7
• DTXSID00169106
• BRN 0808953
• Piperazine, 1,4-bis(propoxyacetyl)-

• Inchi： 1S/C14H26N2O4/c1-3-9-19-11-13(17)15-5-7-16(8-6-15)14(18)12-20-10-4-2/h3-12H2,1-2H3
• InChI Key： JIGZAPHKGBUHGO-UHFFFAOYSA-N
• SMILES： O(CCC)CC(N1CCN(C(COCCC)=O)CC1)=O

Computed Properties

• Exact Mass: 286.18938
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08